Cas no 40421-52-1 (erythro-1-Phenylpropane-1,2-diol)

• Product Name: erythro-1-Phenylpropane-1,2-diol
• CAS No: 40421-52-1
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 1080795
• PubChem ID: 9964150
• Update Time: 2025-04-20

erythro-1-Phenylpropane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• erythro-1-Phenylpropane-1,2-diol
• [ "" ]
• AKOS032948273
• CS-0024350
• 40421-52-1
• SCHEMBL5353745
• FS-8768
• (1R,2S)-1-Phenylpropane-1,2-diol
• HY-N3859
• DA-69017
• DTXSID10433365
• (1r,2s)-1-phenyl-1,2-propanediol

• Inchi： 1S/C9H12O2/c1-7(10)9(11)8-5-3-2-4-6-8/h2-7,9-11H,1H3/t7-,9-/m0/s1
• InChI Key： MZQZXSHFWDHNOW-CBAPKCEASA-N
• SMILES： O[C@H](C1C=CC=CC=1)[C@H](C)O

Computed Properties

• Exact Mass: 152.08400
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.128±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 97 ºC (ethyl ether ligroine )
• Boiling Point: 294.6±20.0 °C at 760 mmHg
• Flash Point: 144.0±16.4 °C
• Solubility: Slightly soluble (24 g/l) (25 º C),
• PSA: 40.46000
• LogP: 1.10080
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

erythro-1-Phenylpropane-1,2-diol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes